1-[[1-(2-Phenylethylsulfonyl)azetidin-3-yl]methyl]triazole

• IUPAC Name: 1-[[1-(2-phenylethylsulfonyl)azetidin-3-yl]methyl]triazole
• InChI: InChI=1S/C14H18N4O2S/c19-21(20,9-6-13-4-2-1-3-5-13)18-11-14(12-18)10-17-8-7-15-16-17/h1-5,7-8,14H,6,9-12H2
• InChI Key: XIXILAOWERSOBF-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1S(=O)(=O)CCC2=CC=CC=C2)CN3C=CN=N3
• Molecular Formula: C14H18N4O2S
• Molecular Weight: 306.39 g/mol

Description

1,2,3-Triazoles are a class of heterocyclic compounds that contain a five-membered ring with two carbon atoms and three nitrogen atoms. They are known for their stability against metabolic degradation, ability to engage in hydrogen bonding, and active involvement in dipole-dipole and π-stacking interactions. These unique features contribute to their enhanced biocompatibility.

Synthesis Analysis

1,2,3-Triazoles can be synthesized through a Cu (I) catalyzed [3+2] dipolar cycloaddition between N-substituted (prop-2-yn-1-yl)amines and benzyl 2-azidoacetates. This reaction is part of the larger family of “Click” chemistry reactions, which are known for their efficiency and versatility.

Molecular Structure Analysis

1,2,3-Triazoles have a five-membered ring structure with three nitrogen atoms and two carbon atoms. This structure allows them to form a variety of non-covalent bonds with enzymes and receptors, leading to a broad range of biological activities.

Chemical Reactions Analysis

1,2,3-Triazoles are stable compounds that resist basic or acidic hydrolysis and reducing and oxidizing reactions even at higher temperatures. They can undergo various chemical reactions, including Suzuki–Miyaura cross-coupling reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of 1,2,3-triazoles can vary widely depending on their specific structure. In general, they are known for their chemical stability, ability to form hydrogen bonds, and high dipole moment.

Mechanism of Action

While the specific mechanism of action for “1-[[1-(2-Phenylethylsulfonyl)azetidin-3-yl]methyl]triazole” is not known, 1,2,3-triazoles in general are known to interact with a variety of receptors and enzymes, exhibiting a broad range of biological activities.

Future Directions

1,2,3-Triazoles have shown promise in a variety of fields, including medicinal chemistry, agrochemistry, and material sciences. Future research will likely continue to explore the potential of these compounds in various applications.